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Compound of Interest

H-Gly-Phe-Gly-aldehyde
Compound Name:
semicarbazone

CAS No.: 102579-48-6

Cat. No.: B012075

Get Quote

Part 1: Executive Technical Analysis
The GFG Motif: Substrate vs. Inhibitor

The sequence Gly-Phe-Gly is not a random peptide; it is a privileged scaffold designed to
mimic the substrate specificity of Cathepsin B, a lysosomal cysteine protease. Cathepsin B is
unique among cathepsins for having both endopeptidase and exopeptidase
(peptidyldipeptidase) activity, preferring hydrophobic residues (Phe) at the P2 position and
small residues (Gly) at P1.

e As an Inhibitor: When coupled with a "warhead" (e.g., semicarbazone, chloromethyl ketone),
the GFG sequence guides the molecule into the S2-S1 active site pockets, positioning the
warhead to react with the catalytic Cysteine 29.

e As a Cleavable Linker: In Antibody-Drug Conjugates (ADCs), the tetrapeptide variant Gly-
Gly-Phe-Gly (GGFGQG) is the industry standard. It remains stable in neutral systemic
circulation but is rapidly cleaved by Cathepsin B upon lysosomal internalization, releasing
the cytotoxic payload.
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Mechanism of Action

The mode of inhibition depends entirely on the C-terminal functional group (warhead).
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e To cite this document: BenchChem. [Technical Guide: Gly-Phe-Gly Based Protease
Inhibitors & Motifs]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b012075/docs#technical-guide-gly-phe-gly-based-
protease-inhibitors-motifs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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